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Compound of Interest

Compound Name: 2-chloro-N-phenylaniline

Cat. No.: B072502 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical guidance for handling 2-chloro-N-
phenylaniline in a laboratory setting. Given the limited availability of specific safety data for

this compound, the following recommendations are based on its known hazards and

information extrapolated from the structurally similar and hazardous chemical, 2-chloroaniline.

A thorough, site-specific risk assessment should be conducted before any handling of this

chemical.

Hazard Overview & Immediate Precautions
2-chloro-N-phenylaniline is classified as an acute toxicant, an irritant, and poses a health and

environmental hazard.[1] Immediate and strict adherence to safety protocols is mandatory to

prevent exposure.

Key Hazards:

Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[1]

Irritation: Causes skin and serious eye irritation. May cause respiratory irritation.[1]

Organ Damage: May cause damage to organs through prolonged or repeated exposure.

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following table

summarizes the recommended PPE for handling 2-chloro-N-phenylaniline.

PPE Category Recommendation Rationale

Hand Protection

Wear chemical-resistant

gloves (Nitrile, Neoprene, or

Butyl rubber are generally

recommended for chlorinated

aromatic compounds). Double-

gloving is advised.

Prevents skin contact and

absorption. The choice of

glove material should be

confirmed for resistance to this

specific chemical or class of

chemicals.

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

airborne particles.

Skin and Body Protection

A chemically resistant

laboratory coat or apron worn

over full-body clothing. Closed-

toe shoes are mandatory.

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood. If aerosols may be

generated or ventilation is

inadequate, a NIOSH-

approved respirator with an

organic vapor cartridge is

required.

Minimizes inhalation of toxic

vapors or aerosols.

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 2-chloro-N-phenylaniline is crucial for minimizing risk.

Workflow for Handling 2-chloro-N-phenylaniline
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Cleanup & Disposal Emergency Response

Don Appropriate PPE

Prepare Chemical Fume Hood
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Weigh/Measure in Hood

Perform Experiment
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Doff PPE Correctly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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